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Compound of Interest

Compound Name: Uv-328

Cat. No.: B058241

For researchers, scientists, and drug development professionals, the safe handling and
disposal of UV-328 (2-(2H-benzotriazol-2-yl)-4,6-di-tert-pentylphenol) is paramount. This
document provides the necessary procedural guidance to minimize risks and ensure proper
management of this substance.

UV-328 is classified as a substance that may cause damage to organs through prolonged or
repeated exposure and is harmful to aquatic life with long-lasting effects.[1] It is a high-
production-volume chemical used as a UV absorber in various products, including plastics,
coatings, and rubber.[2][3] Due to its persistent and bioaccumulative nature, UV-328 is now
listed under the Stockholm Convention on Persistent Organic Pollutants (POPSs), leading to
global restrictions on its production and use.[4][5]

Personal Protective Equipment (PPE)

When handling UV-328, it is crucial to use appropriate personal protective equipment to
prevent exposure. The recommended PPE includes:

o Eye and Face Protection: Wear tightly fitting safety goggles with side-shields.[1] If there is a
risk of splashing, a face shield is also recommended.

o Skin Protection: Chemical-resistant gloves are mandatory. Always inspect gloves before use
and use proper removal techniques to avoid skin contact.[6] Wear impervious, fire/flame-
resistant clothing and a lab coat.[1]
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» Respiratory Protection: If exposure limits are exceeded or if dust is generated, a full-face
respirator with an appropriate particle filter (e.g., P95 or P1) should be used.[1][6] Work
should be conducted in a well-ventilated area, preferably in a chemical fume hood.[1]

Safe Handling and Storage

Adherence to proper handling and storage procedures is critical for safety and to prevent
environmental contamination.

» Handling:

o

Avoid the formation of dust and aerosols.[1][7]

[¢]

Ensure adequate ventilation in the handling area.[1]

[¢]

Take precautionary measures against static discharge.[7]

o

Wash hands thoroughly after handling and before breaks.[7]
o Storage:

o Store in a cool, dry, and well-ventilated place.[1][7]

o Keep containers tightly closed.[1][7]

o Store away from incompatible materials.

Accidental Release and First Aid Measures

In the event of an accidental release or exposure, immediate and appropriate action is
necessary.

e Accidental Release:
o Evacuate personnel from the spill area.
o Wear appropriate PPE, including respiratory protection.

o Avoid breathing dust, vapors, mist, or gas.[6]
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o Prevent the substance from entering drains.[6]

o For small spills, sweep up the material and place it in a suitable, closed container for
disposal.[6][7]

o For large spills, contain the material with a dust-binding agent before collection.[7]

o First Aid:

o Inhalation: Move the person to fresh air. If breathing is difficult, give oxygen. Seek medical
attention.[1][6]

o Skin Contact: Immediately remove contaminated clothing. Wash the affected area with
soap and plenty of water. Consult a physician.[1][6]

o Eye Contact: Rinse cautiously with water for at least 15 minutes. Remove contact lenses if
present and easy to do. Continue rinsing and seek medical attention.[1][6][3]

o Ingestion: Do NOT induce vomiting. Rinse the mouth with water and consult a physician
immediately.[1][6]

Disposal Plan

UV-328 waste must be managed as hazardous waste in accordance with local, national, and
international regulations.[4][9]

o Waste Identification: Wastes containing UV-328 should be clearly labeled and segregated
from other waste streams to prevent cross-contamination.[9]

o Disposal Method: The primary disposal method should be destruction or irreversible
transformation.[2][4] Reuse and recycling of UV-328 containing wastes are generally not
permitted under the Stockholm Convention.[2][4]

o Containers: Dispose of contents and containers at an approved hazardous waste treatment
and disposal facility.[1][7]

Quantitative Data
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Property Value Reference
Molecular Formula C22H29N30 [6]
Molecular Weight 351.49 g/mol [6][8]

CAS Number 25973-55-1 [6][8]
Appearance Solid

Hazard Statements

H373: May cause damage to

organs through prolonged or
repeated exposure. H413: May  [1]
cause long-lasting harmful

effects to aquatic life.

Procedural Workflow for Handling UV-328

The following diagram outlines the key steps and decision points for the safe handling of UV-

328 in a laboratory setting.
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UV-328 Safe Handling and Disposal Workflow

Preparation

Start: Handling UV-328

Review Safety Data Sheet (SDS)

Verify Availability of

Appropriate PPE

Handling ‘;rocedure

Don Appropriate PPE:
- Safety Goggles
- Chemical-Resistant Gloves
- Lab Coat
- Respirator (if needed)

;

Weigh/Handle UV-328
in a Ventilated Area
(e.g., Fume Hood)

Spill Occurred?

Yes

Spill Respon:

Evacuate Area

Notify Supervisor/
Safety Officer

Contain Spill with
Inert Absorbent

Clean Up Spill

Using Appropriate Tools

Waste DiiZJsal

Collect Contaminated Materials
(e.g., gloves, wipes)

Dispose of Spill Debris
as Hazardous Waste

Label Waste Container
'Hazardous Waste - UV-328'

Store Waste in a Designated,
Secure Area

Arrange for Professional
Hazardous Waste Disposal

End of Procedure

Click to download full resolution via product page

Caption: Workflow for the safe handling and disposal of UV-328.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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uv-328]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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